Cas no 1170836-75-5 (1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 1170836-75-5
• MF: C₂₄H₂₃N₃O₂
• MW: 385.458325624466
• CID: 5924823
• PubChem ID: 30375774
• Update Time: 2025-05-25

1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• 1-benzhydryl-3-(1-ethyl-2-oxo-3H-indol-5-yl)urea
• 1-benzhydryl-3-(1-ethyl-2-oxoindolin-5-yl)urea
• 1170836-75-5
• AKOS024513176
• F5539-0075

• Inchi： 1S/C24H23N3O2/c1-2-27-21-14-13-20(15-19(21)16-22(27)28)25-24(29)26-23(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-15,23H,2,16H2,1H3,(H2,25,26,29)
• InChI Key： IFCALWZLRIJIRZ-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1C=CC2=C(C=1)CC(=O)N2CC)=O

Computed Properties

• Exact Mass: 385.17902698g/mol
• Monoisotopic Mass: 385.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea

Comprehensive Overview of 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS No. 1170836-75-5)

1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea, with the CAS number 1170836-75-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of urea derivatives, which are widely studied for their diverse biological activities. The presence of both diphenylmethyl and 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea for their potential to modulate key biological pathways. Its indole-urea hybrid structure is particularly intriguing, as indole derivatives are known for their pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects. This compound's CAS No. 1170836-75-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea involves multi-step organic reactions, often starting from commercially available indole precursors. Its urea linkage is a critical feature, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This property is particularly valuable in the design of enzyme inhibitors and receptor modulators, which are central to drug development. The compound's diphenylmethyl group further contributes to its lipophilicity, potentially improving membrane permeability and bioavailability.

From a drug discovery perspective, 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea has been investigated for its potential role in treating chronic diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Its mechanism of action is hypothesized to involve the inhibition of specific kinases or proteases, which are often dysregulated in these conditions. The compound's CAS No. 1170836-75-5 is commonly referenced in studies exploring structure-activity relationships (SAR), a key aspect of medicinal chemistry optimization.

In addition to its pharmaceutical applications, 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea is also of interest in chemical biology and proteomics. Researchers utilize such compounds as molecular probes to elucidate biological pathways or identify new drug targets. The growing popularity of high-throughput screening (HTS) and fragment-based drug design (FBDD) has further highlighted the importance of structurally diverse molecules like this urea derivative.

Environmental and safety profiles of 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea are also critical considerations. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure stability and prevent degradation. The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding in its practical use in laboratories.

As the scientific community continues to explore innovative therapeutics, compounds like 1-(diphenylmethyl)-3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS No. 1170836-75-5) will remain at the forefront of research. Its versatility and potential for drug repurposing make it a valuable asset in the quest for new treatments. For researchers and industry professionals, understanding its synthetic routes, biological activities, and applications is essential for advancing both academic and commercial projects.